Cas no 924713-66-6 (1-(1,3-benzothiazol-2-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(1,3-benzothiazol-2-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 924713-66-6
• MF: C₉H₆F₃NOS
• MW: 233.210251331329
• CID: 5946859
• PubChem ID: 16322148
• Update Time: 2025-05-26

1-(1,3-benzothiazol-2-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanol, α-(trifluoromethyl)-
• EN300-1958644
• 1-(1,3-benzothiazol-2-yl)-2,2,2-trifluoroethan-1-ol
• Z203055084
• AKOS033743592
• 924713-66-6
• 1-(1,3-benzothiazol-2-yl)-2,2,2-trifluoroethanol

• Inchi： 1S/C9H6F3NOS/c10-9(11,12)7(14)8-13-5-3-1-2-4-6(5)15-8/h1-4,7,14H
• InChI Key： VIIWUYMGSVRMGH-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C(C(F)(F)F)O

Computed Properties

• Exact Mass: 233.01221947g/mol
• Monoisotopic Mass: 233.01221947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• Boiling Point: 302.4±42.0 °C(Predicted)
• pka: 9.96±0.20(Predicted)

Additional information on 1-(1,3-benzothiazol-2-yl)-2,2,2-trifluoroethan-1-ol

Introduction to 1-(1,3-Benzothiazol-2-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 924713-66-6)

The compound 1-(1,3-benzothiazol-2-yl)-2,2,2-trifluoroethan-1-ol, identified by the CAS registry number 924713-66-6, is a fascinating molecule with a unique structure and a range of potential applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied due to their versatile properties and wide-ranging uses in various fields such as materials science, pharmaceuticals, and agrochemicals.

The molecular structure of this compound is characterized by a benzothiazole ring system attached to a trifluoroethyl alcohol group. The benzothiazole moiety is known for its aromatic stability and ability to participate in various chemical reactions. The trifluoroethyl group introduces significant electron-withdrawing effects due to the presence of three fluorine atoms, which can influence the reactivity and physical properties of the molecule. This combination makes 1-(1,3-benzothiazol-2-yl)-2,2,2-trifluoroethan-1-ol a promising candidate for applications requiring both electronic versatility and chemical reactivity.

Recent studies have highlighted the potential of benzothiazole derivatives in the development of advanced materials. For instance, researchers have explored the use of such compounds in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. The incorporation of the trifluoroethyl group in this compound further enhances its compatibility with various polymer systems, making it a valuable building block for material scientists.

In the pharmaceutical industry, benzothiazole derivatives have shown promise as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. The trifluoroethyl alcohol group in 924713-66-6 may contribute to improved bioavailability and pharmacokinetic properties. Recent research has focused on optimizing these properties through structural modifications, paving the way for new drug delivery systems.

The synthesis of 1-(1,3-benzothiazol-2-yl)-2,2,2-trifluoroethan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported efficient routes for synthesizing this compound using transition metal catalysts and microwave-assisted reactions. These advancements not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of environmental applications, this compound has been investigated for its role in catalytic processes aimed at reducing harmful emissions. The trifluoroethyl group's electron-withdrawing nature enhances the catalytic activity of the molecule in certain reactions involving carbon dioxide fixation and other green chemistry processes.

The unique combination of structural features in 924713-66-6 makes it a subject of interest for both academic research and industrial applications. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in diverse scientific domains.